Cas no 355006-62-1 (benzyl 3-fluoro-4,4-dimethoxypiperidine-1-carboxylate)

• Product Name: benzyl 3-fluoro-4,4-dimethoxypiperidine-1-carboxylate
• CAS No: 355006-62-1
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 5289709
• Update Time: 2025-10-13

benzyl 3-fluoro-4,4-dimethoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-fluoro-4,4-dimethoxy-, phenylmethyl ester
• Benzyl 3-fluoro-4,4-dimethoxypiperidine-1-carboxylate
• benzyl 3-fluoro-4,4-dimethoxypiperidine-1-carboxylate

• Inchi： 1S/C15H20FNO4/c1-19-15(20-2)8-9-17(10-13(15)16)14(18)21-11-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3
• InChI Key： LJULJHHMUNYPLN-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(OC)(OC)C(F)C1

Additional information on benzyl 3-fluoro-4,4-dimethoxypiperidine-1-carboxylate

Comprehensive Overview of Benzyl 3-Fluoro-4,4-Dimethoxypiperidine-1-Carboxylate (CAS No. 355006-62-1)

Benzyl 3-fluoro-4,4-dimethoxypiperidine-1-carboxylate (CAS No. 355006-62-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely utilized in drug discovery and development due to their versatile pharmacological properties. The presence of a fluorine atom and dimethoxy groups in its structure enhances its reactivity and potential applications in medicinal chemistry.

In recent years, the demand for fluorinated piperidine derivatives has surged, driven by their role in the synthesis of bioactive molecules. Researchers are particularly interested in CAS No. 355006-62-1 due to its unique structural features, which make it a valuable intermediate in the preparation of central nervous system (CNS) targeting drugs. The benzyl carboxylate moiety further adds to its utility, enabling facile modifications for tailored applications.

The compound's synthetic versatility is another reason for its popularity. It can serve as a building block for heterocyclic compounds, which are pivotal in designing new-generation therapeutics. With the growing focus on precision medicine and personalized drug development, benzyl 3-fluoro-4,4-dimethoxypiperidine-1-carboxylate is increasingly being explored for its potential in creating targeted therapies.

From a chemical perspective, the fluoro and dimethoxy substituents in this compound contribute to its electron-withdrawing and steric effects, influencing its reactivity in various synthetic pathways. This makes it a preferred choice for cross-coupling reactions and catalyzed transformations, which are critical in modern organic synthesis. Its stability under standard conditions also ensures ease of handling and storage.

In the context of green chemistry, researchers are investigating eco-friendly methods to synthesize CAS No. 355006-62-1, aligning with global sustainability goals. The compound's potential in biodegradable drug formulations is another area of active exploration, addressing the rising demand for environmentally friendly pharmaceuticals.

For those seeking high-purity benzyl 3-fluoro-4,4-dimethoxypiperidine-1-carboxylate, it is essential to source it from reputable suppliers who adhere to stringent quality control standards. The compound's analytical characterization, including NMR and mass spectrometry data, is crucial for verifying its identity and purity, ensuring reliable results in research applications.

In summary, benzyl 3-fluoro-4,4-dimethoxypiperidine-1-carboxylate (CAS No. 355006-62-1) stands out as a promising candidate in drug discovery and organic synthesis. Its unique structural attributes and broad applicability make it a subject of ongoing research, with potential breakthroughs anticipated in the near future.